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Compound of Interest

Compound Name: Cyclotetradecyne

Cat. No.: B15486937

Essential Safety and Handling Guide for
Cyclotetradecyne

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical information for the handling and
disposal of Cyclotetradecyne. The following procedural guidance is intended to ensure the
safe execution of experiments and to establish comprehensive operational and emergency
plans.

Hazard Identification and Risk Assessment

Cyclotetradecyne is a macrocyclic alkyne. While specific toxicity data for Cyclotetradecyne is
limited, its chemical structure as a strained alkyne necessitates careful handling. For the
purposes of risk assessment, it should be treated as a potentially reactive and hazardous
substance. Analogous, smaller strained alkynes like cyclooctyne are known to be flammable
liquids, harmful if swallowed, and can cause skin, eye, and respiratory irritation[1][2]. Therefore,
a cautious approach is mandatory.

Inferred Hazards:

» Flammability: Potentially flammable, especially if in a solvent or upon heating.
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e Reactivity: As a strained alkyne, it may be highly reactive, especially with certain metals,
oxidizing agents, and reducing agents. The high degree of potential energy in the alkyne
bond can make it thermodynamically unstable under certain conditions|[3].

o Health Hazards: May be harmful if ingested, inhaled, or absorbed through the skin. Expected
to be an irritant to the skin, eyes, and respiratory system.

Physical and Chemical Data

A summary of the known physical and chemical properties of Cyclotetradecyne is presented
below. This data is essential for safe handling, storage, and experimental design.

Property Value Source
Molecular Formula Ci4H24 PubChem[4]
Molecular Weight 192.34 g/mol PubCheml[4]
CAS Number 6568-37-2 PubChem[4]
Not specified (likely a solid or
Appearance ,
oil)
Boiling Point Not specified
Melting Point Not specified
B Expected to be soluble in
Solubility

organic solvents

Note: The absence of complete data underscores the need for cautious handling.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is the first line of defense against exposure. The following
PPE is mandatory when handling Cyclotetradecyne:
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PPE Category

Specific Requirements

Eye and Face

Chemical splash goggles and a face shield are

required.

Chemical-resistant gloves (e.g., nitrile or

neoprene) are essential. Inspect gloves for any

Hand _ _ _
signs of degradation before use. For highly
reactive situations, consider double-gloving.
A flame-resistant lab coat must be worn over
Body personal clothing. Ensure the lab coat is fully

buttoned.

Respiratory

All handling of Cyclotetradecyne should be
performed in a certified chemical fume hood to
avoid inhalation of any vapors or aerosols. If
there is a risk of exposure outside of a fume

hood, a respirator may be necessary.

Footwear

Closed-toe shoes are mandatory in the

laboratory.

Operational Plan: Step-by-Step Handling

Procedures

Cyclotetradecyne should be handled as an air-sensitive and potentially reactive compound.

The use of a glovebox or Schlenk line is highly recommended.

Experimental Workflow:
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Preparation

Transfer to Glovebox/Schlenk Line
Waste Generation

Gandling in Inert Atmosphere) L

Weighing & Dissolving Quench Reactive Waste

L

Segregate Waste Streams
Reaction Completion

L

Label Waste Containers

Neutralization L

Temporary Storage

Post-Experiment L

(Decontamination & Cleanup) Professional Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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